Cas no 848861-67-6 (2-PYRIMIDINAMINE, 4-[1,1'-BIPHENYL]-4-YL-6-(4-METHOXYPHENYL)-)

• Product Name: 2-PYRIMIDINAMINE, 4-[1,1'-BIPHENYL]-4-YL-6-(4-METHOXYPHENYL)-
• CAS No: 848861-67-6
• MF: C₂₃H₁₉N₃O
• MW: 353.416465044022
• CID: 3275320
• PubChem ID: 75360079
• Update Time: 2025-04-21

2-PYRIMIDINAMINE, 4-[1,1'-BIPHENYL]-4-YL-6-(4-METHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, 4-[1,1'-BIPHENYL]-4-YL-6-(4-METHOXYPHENYL)-
• 848861-67-6
• 4-([1,1'-biphenyl]-4-yl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• 4-(1,1'-Biphenyl)-4-yl-6-(4-methoxyphenyl)-2-pyrimidinamine
• DTXSID201189619
• 4-[1,1'-Biphenyl]-4-yl-6-(4-methoxyphenyl)-2-pyrimidinamine
• 4-[1,1a(2)-Biphenyl]-4-yl-6-(4-methoxyphenyl)-2-pyrimidinamine

• Inchi： 1S/C23H19N3O/c1-27-20-13-11-19(12-14-20)22-15-21(25-23(24)26-22)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-15H,1H3,(H2,24,25,26)
• InChI Key： AZTVPLIGXDUDLR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=C(C3=CC=CC=C3)C=C2)=N1

Computed Properties

• Exact Mass: 353.152812238Da
• Monoisotopic Mass: 353.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61Ų